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Compound of Interest

Compound Name: 2-Chlorophenoxyacetic acid

CAS No.: 614-61-9

Cat. No.: B166435

Get Quote

An In-Depth Technical Guide to 2-Chlorophenoxyacetic Acid: Chemical Properties, Structure,

and Analysis

Introduction
2-Chlorophenoxyacetic acid (2-CPA) is an organic compound belonging to the family of

chlorophenoxyacetic acids. While its direct application in drug development is less prominent

than some of its structural analogues, it serves as a valuable chemical reagent and is a known

impurity and environmental metabolite of more complex herbicides like 2-methyl-4-

chlorophenoxyacetic acid (MCPA).[1][2] Understanding the core chemical and physical

properties, synthesis, and analytical methodologies of 2-CPA is crucial for researchers in

environmental science, toxicology, and synthetic chemistry. This guide provides a

comprehensive technical overview of 2-CPA, synthesizing data from established scientific

literature to offer field-proven insights for scientists and development professionals.

Chemical Identity and Molecular Structure
2-Chlorophenoxyacetic acid is characterized by a chlorine atom substituted at the ortho-

position of the phenoxy ring of phenoxyacetic acid.
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IUPAC Name: 2-(2-chlorophenoxy)acetic acid[1]

Synonyms: o-Chlorophenoxyacetic acid, 2-CPA

CAS Number: 614-61-9[1]

Molecular Formula: C₈H₇ClO₃[1]

Molecular Weight: 186.59 g/mol

The structure consists of a planar aromatic ring, which influences its chemical reactivity and

interactions, and a carboxylic acid group, which dictates its acidic properties and solubility.

Caption: Chemical structure of 2-Chlorophenoxyacetic acid.

Physicochemical Properties
The physical and chemical characteristics of 2-CPA are fundamental to understanding its

behavior in both laboratory and environmental settings. The carboxylic acid moiety renders it

acidic, with a pKa of 3.05, indicating that it will exist predominantly as an anion in neutral or

alkaline conditions.[1] This property significantly influences its environmental mobility and

interaction with biological systems.

Property Value Source

Appearance White to light brown solid [3]

Melting Point 114 to 118 °C [3]

Vapor Pressure
3.2 x 10⁻⁴ mm Hg at 25 °C

(estimated)
[1]

pKa 3.05 [1]

Log Kow (Octanol-Water

Partition Coefficient)
1.86 (estimated) [1]

Water Solubility 825 mg/L at 23 °C [3]
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Expertise & Experience Insight: The low Log Kow value suggests a low potential for

bioconcentration in aquatic organisms.[1] Furthermore, its high water solubility and low Koc

value (estimated at 18) indicate very high mobility in soil.[1] Because it exists as an anion

under typical environmental pH, volatilization from moist soil or water surfaces is not a

significant fate process.[1]

Synthesis and Manufacturing
The synthesis of chlorophenoxyacetic acids is a well-established process in industrial

chemistry. A common and illustrative method involves the condensation reaction of a

corresponding chlorophenol with chloroacetic acid under alkaline conditions. This is an

example of a Williamson ether synthesis.
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Reactants

Reaction Steps

2-Chlorophenol

Sodium 2-Chlorophenoxide
(Intermediate)

Chloroacetic Acid

Sodium 2-Chlorophenoxyacetate
(Salt)

Condensation
(Williamson Ether Synthesis)

Aqueous Base
(e.g., NaOH)

Deprotonation
Condensation

(Williamson Ether Synthesis)

2-Chlorophenoxyacetic Acid
Protonation

Acidification
(e.g., HCl)
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Water Sample

Acidify to pH ~3

Solid-Phase Extraction (SPE)
(Condition -> Load -> Wash -> Elute)

Evaporate & Reconstitute

LC-MS/MS Analysis

Data Acquisition & Quantification
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Signal Transduction Cascade
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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